Cas no 2825005-80-7 (8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo4.3.1decane-1-carboxylic acid)

• Product Name: 8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo4.3.1decane-1-carboxylic acid
• CAS No: 2825005-80-7
• MF: C₁₅H₂₃F₂NO₄
• MW: 319.344231843948
• CID: 5666088
• PubChem ID: 165873691
• Update Time: 2025-10-28

8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo4.3.1decane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(1,1-Dimethylethyl) 10,10-difluoro-8-azabicyclo[4.3.1]decane-1,8-dicarboxylate (ACI)
• 8-Azabicyclo[4.3.1]decane-1,8-dicarboxylic acid, 10,10-difluoro-, 8-(1,1-dimethylethyl) ester (ACI)
• 8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo4.3.1decane-1-carboxylic acid

• Inchi： 1S/C15H23F2NO4/c1-13(2,3)22-12(21)18-8-10-6-4-5-7-14(9-18,11(19)20)15(10,16)17/h10H,4-9H2,1-3H3,(H,19,20)
• InChI Key： SAEPPLNMZXDZAD-UHFFFAOYSA-N
• SMILES： O=C(N1CC2(C(C(CCCC2)C1)(F)F)C(O)=O)OC(C)(C)C

Additional information on 8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo4.3.1decane-1-carboxylic acid

Comprehensive Guide to 8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo[4.3.1]decane-1-carboxylic acid (CAS No. 2825005-80-7)

8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo[4.3.1]decane-1-carboxylic acid (CAS No. 2825005-80-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure, featuring a tert-butoxy carbonyl (Boc) protecting group and difluoro substitution, offers unique reactivity and stability, making it a valuable intermediate in drug discovery and development. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in medicinal chemistry, particularly in the synthesis of novel bioactive molecules.

The molecular structure of 8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo[4.3.1]decane-1-carboxylic acid combines a rigid bicyclic framework with strategic functional groups. The Boc group enhances solubility and protects the amine functionality during synthetic transformations, while the difluoro motif can influence the compound's electronic properties and metabolic stability. These features are particularly relevant in the context of modern drug design, where fluorinated compounds are known to improve pharmacokinetic profiles. As the pharmaceutical industry continues to explore fluorine-containing building blocks, this compound stands out as a promising candidate for various synthetic applications.

In recent years, the demand for 8-azabicyclo[4.3.1]decane derivatives has grown significantly, driven by their utility in constructing complex molecular architectures. The presence of both carboxylic acid and protected amine functionalities in this compound allows for versatile derivatization, enabling chemists to access diverse chemical space. This adaptability is crucial in fragment-based drug discovery, where researchers seek to optimize molecular properties through systematic structural modifications. Moreover, the compound's stability under various reaction conditions makes it particularly attractive for multi-step synthetic routes.

The synthesis of 8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo[4.3.1]decane-1-carboxylic acid typically involves strategic fluorination and protection steps, often employing modern organofluorine chemistry techniques. Recent advances in catalytic fluorination methods have made such compounds more accessible to researchers, addressing one of the key challenges in fluorinated compound synthesis. The growing interest in fluorine in medicinal chemistry has led to increased searches for specialized fluorinated building blocks like this one, particularly among pharmaceutical researchers and process chemists.

From an applications perspective, this compound shows promise in several areas of contemporary research. Its structural features make it suitable for developing protease inhibitors, GPCR modulators, and other biologically active molecules. The bicyclic scaffold can impart conformational restraint to potential drug candidates, potentially enhancing target selectivity. Additionally, the carboxylic acid moiety provides a convenient handle for further derivatization through amide bond formation or other coupling reactions, which is particularly valuable in combinatorial chemistry approaches.

The market for specialized fluorinated heterocycles like 8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo[4.3.1]decane-1-carboxylic acid has expanded significantly in recent years. Pharmaceutical companies and contract research organizations are actively seeking such advanced intermediates to accelerate their drug discovery programs. This trend aligns with the broader industry shift toward targeted therapies and precision medicine, where structurally complex and well-defined building blocks are increasingly important. The compound's unique combination of features positions it well to meet these evolving needs.

Quality control and characterization of 8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo[4.3.1]decane-1-carboxylic acid are critical aspects of its utility in research. Advanced analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis are typically employed to ensure the compound meets rigorous standards. The availability of well-characterized batches is particularly important for researchers who require reproducible results in their synthetic campaigns or biological evaluations.

Looking ahead, the scientific community anticipates continued interest in 8-azabicyclo[4.3.1]decane derivatives and related scaffolds. As computational chemistry and AI-assisted drug design become more prevalent, the demand for structurally diverse and synthetically tractable building blocks like this compound is likely to increase. Its balanced combination of stability, functionality, and derivatization potential makes it a compelling option for researchers exploring new chemical entities in drug discovery and development.

For researchers working with 8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo[4.3.1]decane-1-carboxylic acid, proper handling and storage are essential to maintain its integrity. While not classified as hazardous under standard conditions, it should be stored in a cool, dry environment, protected from moisture and strong light. These precautions help preserve the compound's reactivity and extend its shelf life, ensuring optimal performance in synthetic applications.

The growing body of literature on fluorinated bicyclic compounds suggests that 8-(tert-butoxy)carbonyl-10,10-difluoro-8-azabicyclo[4.3.1]decane-1-carboxylic acid will continue to play an important role in medicinal chemistry research. Its unique structural features address several contemporary challenges in drug discovery, including the need for improved metabolic stability and target engagement. As such, this compound represents not just a chemical intermediate, but a valuable tool in the ongoing quest to develop more effective therapeutic agents.